Cas no 20717-79-7 (1-Bromo-2-naphthoic acid)

1-Bromo-2-naphthoic acid is a brominated derivative of naphthoic acid, commonly used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include its high reactivity as a building block for constructing complex aromatic compounds, particularly in coupling reactions and functional group transformations. The bromine substituent at the 1-position enhances its utility in cross-coupling reactions, such as Suzuki or Heck reactions, facilitating the introduction of additional functional groups. The carboxylic acid group at the 2-position allows for further derivatization, making it versatile for applications in agrochemicals, dyes, and specialty chemicals. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic workflows.
1-Bromo-2-naphthoic acid structure
1-Bromo-2-naphthoic acid structure
Product Name:1-Bromo-2-naphthoic acid
CAS No:20717-79-7
MF:C11H7BrO2
MW:251.076082468033
MDL:MFCD00021408
CID:273606
PubChem ID:88665
Update Time:2025-06-07

1-Bromo-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-naphthoic acid
    • 1-bromo-2-Naphthalenecarboxylic acid
    • 1-bromonaphthalene-2-carboxylic acid
    • 2-Naphthalenecarboxylicacid, 1-bromo-
    • 1-bromo-2-napthoic acid
    • 1-bromonaphthalene-2-caboxylic acid
    • 2-Naphthalenecarboxylic acid, 1-bromo-
    • Maybridge4_002377
    • 1-Bromo-2-naphtoic acid
    • 2-?Naphthalenecarboxyli?c acid
    • VUVIRKAVBZITDO-UHFFFAOYSA-N
    • HMS1527M01
    • STL556966
    • BBL103156
    • 0609AB
    • 2-Naphthalen
    • MDL： MFCD00021408
    • Inchi： 1S/C11H7BrO2/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6H,(H,13,14)
    • InChI Key： VUVIRKAVBZITDO-UHFFFAOYSA-N
    • SMILES： BrC1C(C(=O)O)=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 249.96300
  • Monoisotopic Mass: 249.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.648
  • Melting Point: 187.0 to 191.0 deg-C
  • Boiling Point: 372.7℃/760mmHg
  • Flash Point: 179.2 °C
  • Refractive Index: 1.697
  • PSA: 37.30000
  • LogP: 3.30050

1-Bromo-2-naphthoic acid Security Information

1-Bromo-2-naphthoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Bromo-2-naphthoic acid Pricemore >>

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TRC
B700853-50mg
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 $ 50.00 2022-06-06
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1-Bromo-2-naphthoic acid Production Method

1-Bromo-2-naphthoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:20717-79-7)1-BROMO-2-NAPHTHOIC ACID
Order Number:sfd2381
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:20717-79-7)1-BROMO-2-NAPHTHOIC ACID
sfd2381
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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